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Compound of Interest

Compound Name: Methyl 10-methylundecanoate

Cat. No.: B1593813

Researchers, scientists, and drug development professionals should be aware that publicly
available research on Methyl 10-methylundecanoate is sparse. The existing body of scientific
literature primarily focuses on its role as a pheromone in specific insect species, with limited
exploration into other potential applications. Consequently, the development of an in-depth
technical guide with extensive quantitative data, detailed experimental protocols, and
established signaling pathways is not feasible at this time.

Currently, the primary identified role of Methyl 10-methylundecanoate is as a minor
component of the male-produced aggregation pheromone of the red palm weeuvil,
Rhynchophorus ferrugineus. It is also recognized as a pheromone for the palm weevil
Rhynchophorus palmarum. Beyond its function in insect communication, there is a significant
lack of research into its synthesis, chemical properties, and potential biological activities in
other contexts.

Due to the scarcity of comprehensive studies, detailed quantitative data regarding its efficacy,
toxicity, or other pharmacological metrics are not available. Similarly, established and validated
experimental protocols for its use in broader research applications have not been published.
The investigation of its potential signaling pathways and mechanisms of action in mammalian
systems remains an unexplored area of research.

Therefore, the creation of detailed data tables, experimental methodologies, and complex
signaling pathway diagrams as requested is not possible based on the current scientific
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landscape. Further foundational research is required to elucidate the fundamental properties
and potential applications of Methyl 10-methylundecanoate beyond its role as an insect
pheromone.

« To cite this document: BenchChem. [Limited Research Available for Methyl 10-
methylundecanoate: A Summary of Current Knowledge]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1593813#methyl-10-
methylundecanoate-potential-research-areas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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